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Compound of Interest

Compound Name: ROR|At inverse agonist 31

Cat. No.: B15139721

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides a comprehensive guide to the proper disposal
procedures for RORyt inverse agonist 31, a potent retinoic acid receptor-related orphan
receptor yt (RORyt) inverse agonist.[1][2] While a specific Safety Data Sheet (SDS) for RORyt
inverse agonist 31 is not publicly available, this guide synthesizes general best practices for the
disposal of similar laboratory chemicals, ensuring a high standard of safety.

Chemical and Physical Properties

A summary of the known properties of RORyt inverse agonist 31 is provided below. This
information is essential for a preliminary risk assessment.

Property Value

Molecular Formula C23H15CI2F3N403S

Molecular Weight 555.36

Boiling Point (Predicted) 704.001+70.00 °C (at 760.00 Torr)[3]
Density (Predicted) 1.500+0.06 g/cm3 (at 25 °C, 760 Torr)[3]
Solubility Soluble in DMSO (10 mM)[2]

Room temperature in the continental US; may
Storage
vary elsewhere.[1]
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General Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle the compound with appropriate

care.

o Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including
safety goggles, gloves, and a lab coat.

o Ventilation: Use the compound in a well-ventilated area or under a chemical fume hood to
avoid inhalation of any dust or aerosols.[4]

e Avoid Contact: Prevent contact with skin and eyes.[4]

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the safe disposal of RORyt
inverse agonist 31.

» Waste Identification and Segregation:
o Classify RORyt inverse agonist 31 waste as chemical waste.
o Segregate the waste at the point of generation. Do not mix with non-hazardous waste.
o Keep solid and liquid waste in separate, clearly labeled containers.
» Containerization:
o Use chemically resistant, leak-proof containers for waste collection.

o Ensure containers are compatible with the chemical properties of the compound and any
solvents used.

o Label the waste container clearly with "Hazardous Waste," the chemical name ("RORyt
inverse agonist 31"), and any associated hazards.

* Waste Storage:

o Store waste containers in a designated, secure area away from general laboratory traffic.
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o The storage area should be well-ventilated.

o Disposal through a Licensed Contractor:

o Arrange for the disposal of the chemical waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Accidental Release Measures

In the event of a spill, follow these procedures:
o Evacuate: Evacuate non-essential personnel from the immediate area.[4][5]
o Ventilate: Ensure the area is well-ventilated.

o Containment: For liquid spills, absorb the material with an inert, non-combustible absorbent
material such as sand or diatomite.[4][5] For solid spills, carefully sweep or scoop the
material to avoid creating dust.

o Collection: Place the contained material into a suitable, labeled container for disposal.

o Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g., alcohol)
and then with soap and water.[4] Dispose of all cleanup materials as hazardous waste.

o Personal Protection: Use full personal protective equipment during the cleanup process.[4][5]

First Aid Measures

In case of exposure, take the following immediate actions:

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.[4][5]

» Skin Contact: Remove contaminated clothing and rinse the affected area thoroughly with
large amounts of water. Seek medical attention.[4][5]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-131338/ROR%CE%B3t-inverse-agonist-13-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-133552/ROR%CE%B3t-Inverse-agonist-10-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-131338/ROR%CE%B3t-inverse-agonist-13-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-133552/ROR%CE%B3t-Inverse-agonist-10-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-131338/ROR%CE%B3t-inverse-agonist-13-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-131338/ROR%CE%B3t-inverse-agonist-13-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-133552/ROR%CE%B3t-Inverse-agonist-10-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-131338/ROR%CE%B3t-inverse-agonist-13-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-133552/ROR%CE%B3t-Inverse-agonist-10-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-131338/ROR%CE%B3t-inverse-agonist-13-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-133552/ROR%CE%B3t-Inverse-agonist-10-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.
Seek medical attention.[4][5]

 Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[4][5]

Visual Guides

To further clarify the procedural workflows, the following diagrams are provided.
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Caption: Workflow for the proper disposal of RORyt inverse agonist 31.
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Caption: Immediate response plan for an accidental release of RORyt inverse agonist 31.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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